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Compound Name: C12-NBD-ceramide

Cat. No.: B042893

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

C12-NBD-ceramide is a fluorescently labeled, long-chain ceramide analog that serves as a
valuable tool in cellular biology, particularly in the study of sphingolipid metabolism, trafficking,
and its role in cell signaling pathways, including apoptosis. The nitrobenzoxadiazole (NBD)
fluorophore attached to the terminus of the dodecanoic acid chain allows for the visualization
and quantification of the ceramide analog within live or fixed cells. Its structural similarity to
endogenous ceramides enables it to be processed by cellular machinery, providing insights into
the dynamics of lipid metabolism and localization.

Ceramides are well-established as critical second messengers in the induction of apoptosis. An
increase in intracellular ceramide levels, either through de novo synthesis or the breakdown of
sphingomyelin, can trigger a cascade of events leading to programmed cell death. These
events include the activation of the MAPK signaling pathway, mitochondrial dysfunction, and
caspase activation. While short-chain ceramides (like C2 and C6) are more commonly used to
experimentally induce apoptosis, the long-chain C12-NBD-ceramide is instrumental in studying
the transport and metabolism of near-physiological length ceramides and their subsequent
effects on cellular fate.

These application notes provide a detailed overview of the use of C12-NBD-ceramide in
apoptosis and cell signaling research, complete with experimental protocols and data
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presentation guidelines.

Data Presentation

Table 1: C12-NBD-Ceramide as a Substrate for
Ceramidase Activity

This table summarizes the kinetic parameters of C12-NBD-ceramide as a substrate for

different ceramidases, highlighting its specificity.

Vmax
Enzyme )
T Source Substrate (nmol/min/ Km (pM) Reference
ype
mg)

Alkaline Pseudomona C12-NBD-

) ) ) 125 10 [1]
Ceramidase S aeruginosa ceramide
Alkaline Pseudomona 14C-

. . . 20 10 [1]
Ceramidase S aeruginosa ceramide
Neutral _ C12-NBD-

) Mouse Liver ) 8.3 5.6 [1]
Ceramidase ceramide
Neutral ) 14C-

) Mouse Liver ) 1.4 12.5 [1]
Ceramidase ceramide
Acid Horseshoe C12-NBD-

. _ <0.1 N/D [1]
Ceramidase Crab Plasma ceramide
Acid Horseshoe 14C-

) ) 0.5 111 [1]
Ceramidase Crab Plasma ceramide

N/D: Not Determined

Table 2: lllustrative Data on Ceramide-Induced
Apoptosis in A549 Lung Cancer Cells

This table provides example data on the effects of a short-chain ceramide (C2-ceramide) on

apoptosis-related protein expression, which can be adapted for studies involving C12-NBD-
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ceramide.
Caspase-3 Txnip mRNA Trx1 mRNA
Treatment Activity (% of Expression Expression Reference
Control) (Fold Change) (Fold Change)
Control 100% 1.0 1.0 [2]
50 pM C2-
~350% ~3.0 ~0.4 2]

ceramide (24h)

Signaling Pathways and Experimental Workflows
Ceramide-Mediated Apoptosis Signaling Pathway

Ceramide accumulation triggers apoptosis through multiple interconnected pathways. A key
mechanism involves the activation of the MAPK cascade, specifically JINK and p38, leading to
downstream effects on mitochondrial integrity and caspase activation.
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Downstream Signaling
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Incubate cells to allow adherence

'

Treat cells with C12-NBD-ceramide
(and controls)

'

Incubate for desired time points

'

Harvest cells

'

Stain with Annexin V-FITC and
Propidium lodide (PI)

'

Analyze by Flow Cytometry

Quantify Apoptotic Cells

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10101288/
https://pubmed.ncbi.nlm.nih.gov/10101288/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7992921/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7992921/
https://www.benchchem.com/product/b042893#c12-nbd-ceramide-applications-in-apoptosis-and-cell-signaling-research
https://www.benchchem.com/product/b042893#c12-nbd-ceramide-applications-in-apoptosis-and-cell-signaling-research
https://www.benchchem.com/product/b042893#c12-nbd-ceramide-applications-in-apoptosis-and-cell-signaling-research
https://www.benchchem.com/product/b042893#c12-nbd-ceramide-applications-in-apoptosis-and-cell-signaling-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042893?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

